Cas no 2385070-70-0 (6-Ethoxy-2,3-difluoroaniline)

6-Ethoxy-2,3-difluoroaniline Chemical and Physical Properties
Names and Identifiers
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- 6-Ethoxy-2,3-difluoroaniline
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- Inchi: 1S/C8H9F2NO/c1-2-12-6-4-3-5(9)7(10)8(6)11/h3-4H,2,11H2,1H3
- InChI Key: LSZGTEXJGZNDAB-UHFFFAOYSA-N
- SMILES: C1(N)=C(OCC)C=CC(F)=C1F
6-Ethoxy-2,3-difluoroaniline Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Apollo Scientific | PC52456-5g |
6-Ethoxy-2,3-difluoroaniline |
2385070-70-0 | 95% | 5g |
£1026.00 | 2024-05-24 | |
Apollo Scientific | PC52456-1g |
6-Ethoxy-2,3-difluoroaniline |
2385070-70-0 | 95% | 1g |
£342.00 | 2024-05-24 | |
Apollo Scientific | PC52456-250mg |
6-Ethoxy-2,3-difluoroaniline |
2385070-70-0 | 95% | 250mg |
£114.00 | 2024-05-24 | |
abcr | AB598889-5g |
6-Ethoxy-2,3-difluoroaniline; . |
2385070-70-0 | 5g |
€1962.40 | 2024-07-19 | ||
abcr | AB598889-250mg |
6-Ethoxy-2,3-difluoroaniline; . |
2385070-70-0 | 250mg |
€253.60 | 2024-07-19 | ||
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1588338-1g |
6-Ethoxy-2,3-difluoroaniline |
2385070-70-0 | 98% | 1g |
¥4317 | 2023-04-06 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1588338-250mg |
6-Ethoxy-2,3-difluoroaniline |
2385070-70-0 | 98% | 250mg |
¥1244 | 2023-04-06 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1588338-5g |
6-Ethoxy-2,3-difluoroaniline |
2385070-70-0 | 98% | 5g |
¥11213 | 2023-04-06 | |
abcr | AB598889-1g |
6-Ethoxy-2,3-difluoroaniline; . |
2385070-70-0 | 1g |
€680.80 | 2024-07-19 |
6-Ethoxy-2,3-difluoroaniline Related Literature
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Michael K McMullen,Julie M Whitehouse,Gillian Shine,Peter A Whitton,Anthony Towell Food Funct., 2012,3, 931-940
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Yue-Jian Liang,Zhi-Wen Zhao,Yun Geng,Qing-Qing Pan,Hao-Yu Gu,Liang Zhao,Min Zhang,Shui-Xing Wu New J. Chem., 2020,44, 9767-9774
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Sheng-Guang Ban,Xiao-Hua Liu,Tao Ling,Cun-Ku Dong,Jing Yang,Xi-Wen Du RSC Adv., 2016,6, 2500-2503
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Chan Hyung Park,SungKwon Jeon,Sang-Hee Park,Min Gyu Shin,Min Sang Park,Sun-Young Lee,Jung-Hyun Lee J. Mater. Chem. A, 2019,7, 3992-4001
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Yafei Wang,Weiwei Chen,JiangKun Cao,Jianhua Xiao,Shanhui Xu,Mingying Peng J. Mater. Chem. C, 2019,7, 11824-11833
Additional information on 6-Ethoxy-2,3-difluoroaniline
6-Ethoxy-2,3-difluoroaniline: A Comprehensive Overview
6-Ethoxy-2,3-difluoroaniline (CAS No. 2385070-70-0) is a versatile organic compound with significant applications in various fields of chemistry. This compound is characterized by its unique structure, which includes an ethoxy group attached to the sixth position of an aniline ring, along with two fluorine atoms at the second and third positions. The presence of these substituents imparts distinct chemical and physical properties to the molecule, making it a valuable compound in both academic research and industrial applications.
The synthesis of 6-Ethoxy-2,3-difluoroaniline involves a series of well-established organic reactions. Typically, the starting material is an aniline derivative, which undergoes fluorination at specific positions to introduce the fluorine atoms. Subsequent alkylation or acylation reactions are employed to attach the ethoxy group at the sixth position. Recent advancements in catalytic methods have enabled more efficient and selective synthesis pathways, reducing production costs and improving yield rates. These developments have been documented in several peer-reviewed journals, highlighting the importance of optimizing synthetic routes for industrial scalability.
One of the most notable applications of 6-Ethoxy-2,3-difluoroaniline is in the field of pharmaceutical chemistry. The compound serves as an intermediate in the synthesis of various bioactive molecules, including antiviral agents and anticancer drugs. Its ability to act as a building block for more complex structures has been extensively explored in recent studies. For instance, researchers have utilized this compound to develop novel inhibitors targeting specific enzymes involved in disease progression. These findings underscore its potential as a key component in drug discovery pipelines.
In addition to its pharmaceutical applications, 6-Ethoxy-2,3-difluoroaniline finds utility in materials science. The compound is employed as a precursor for synthesizing advanced polymers and materials with tailored properties. Recent research has focused on its role in creating high-performance polymers for electronic applications, such as flexible electronics and optoelectronic devices. The unique electronic properties imparted by the fluorine atoms and ethoxy group make this compound an attractive candidate for such applications.
The environmental impact of 6-Ethoxy-2,3-difluoroaniline has also been a topic of interest in recent studies. Researchers have investigated its biodegradation pathways and toxicity profiles to assess its safety for industrial use. Findings indicate that under controlled conditions, the compound exhibits low toxicity and can be safely managed within established environmental guidelines. These results are crucial for ensuring sustainable practices in its production and application.
From a structural perspective, 6-Ethoxy-2,3-difluoroaniline exhibits interesting electronic characteristics due to the electron-withdrawing effects of the fluorine atoms and the electron-donating nature of the ethoxy group. These opposing effects create a balance that influences the compound's reactivity in various chemical reactions. Recent computational studies have provided deeper insights into its electronic structure, enabling better predictions of its behavior in different chemical environments.
In conclusion, 6-Ethoxy-2,3-difluoroaniline (CAS No. 2385070-70-0) is a multifaceted compound with diverse applications across multiple disciplines. Its unique structure and properties make it an invaluable tool in both academic research and industrial processes. As ongoing research continues to uncover new potential uses and optimize its synthesis methods, this compound is poised to play an even more significant role in advancing chemical science.
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